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For researchers, scientists, and drug development professionals, the accurate and consistent

reading of Tuberculin Skin Tests (TST) is paramount. While the Mantoux method remains the

standard, inter-reader variability can introduce inconsistencies. Automated and digital solutions

are emerging to address this challenge, offering the potential for improved objectivity and

standardization. This guide provides a comparative overview of the validation of these

emerging technologies, with a focus on smartphone-based readers, and presents supporting

experimental data.

The landscape of automated TST reading is currently dominated by mobile health (mHealth)

applications that utilize smartphone cameras and specialized algorithms to capture and

measure the induration of the TST reaction. These applications aim to reduce the subjectivity

inherent in the manual palpation and ruler-based measurement method. Validation studies

have primarily focused on comparing the measurements obtained from these digital tools

against those of experienced clinicians.

Quantitative Performance Data
The following table summarizes the performance of smartphone-based TST readers as

reported in validation studies. The primary metric for agreement is the Intraclass Correlation

Coefficient (ICC), which assesses the consistency of measurements.
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Performance
Metric

Smartphone-
Based Reader

Manual
Reading
(Reference)

Study
Population/Co
nditions

Source

Agreement (ICC)

Excellent

agreement with

experienced

reader

Standard clinical

method

Simulated skin

indurations (4-19

mm) on 10

subjects

[1]

Measurement

Precision

(Standard

Deviation)

0.3 mm
1.1 mm (from

literature)

3D printed

induration
[2]

Accuracy

(Agreement with

Reference)

Very good to

excellent (κ

ranged from 0.75

to 0.87) for bleb

size

Onsite

measurement by

experienced TB

nurse

64 photos of TST

injections
[3][4]

Accuracy by

Induration Size

95% for <5mm

(no induration)

Onsite

measurement by

experienced TB

nurse

72 photos of TST

indurations
[3][4]

20% for 5-9mm [3][4]

77% for 10-

14mm
[3][4]

92% for ≥15mm [3][4]

Note: ICC (Intraclass Correlation Coefficient) is a measure of reliability, with values closer to 1

indicating higher agreement. Kappa (κ) coefficient measures inter-rater agreement, with values

>0.75 indicating excellent agreement.

Experimental Protocols
The validation of automated TST readers typically involves a comparative study design where

the automated method is assessed against the gold-standard manual reading by a trained
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healthcare professional.

A representative experimental protocol is as follows:

Participant Recruitment: A cohort of participants scheduled for TST is recruited. In some pilot

studies, simulated or mock indurations on volunteers are used to test the technology under

controlled conditions[1][2].

TST Administration: A standard TST is administered by a qualified healthcare professional,

involving an intradermal injection of 0.1 ml of tuberculin purified protein derivative (PPD)[5]

[6].

Image Capture (Automated Method): At 48 to 72 hours post-administration, a user (who

could be a healthcare worker or the patient, depending on the application's design) captures

multiple images of the TST reaction site using a smartphone application[1][2][7]. The

application often includes guidance for optimal lighting and camera angle. Some applications

may utilize a reference object, like a scaling sticker, for accurate measurement[8].

Manual Reading (Reference Standard): An experienced and trained clinician, blinded to the

automated reading results, measures the TST induration using the traditional palpation and

ruler method (the Mantoux method)[5][6]. This measurement serves as the reference

standard.

Data Analysis (Automated Method): The captured images are processed by the application's

algorithm. This may involve photogrammetric 3D reconstruction of the induration to measure

its diameter[1][2]. Machine learning algorithms, such as DeepLabv3 for image segmentation,

may be employed to identify and measure the indurated area[8].

Statistical Comparison: The measurements from the automated reader are statistically

compared to the manual readings. Key statistical tests include the calculation of the

Intraclass Correlation Coefficient (ICC) to assess agreement for continuous data (the

measured diameter) and Cohen's Kappa to evaluate agreement for categorical data (e.g.,

positive vs. negative result based on a certain threshold)[3][4]. Bland-Altman plots may also

be used to visualize the agreement between the two measurement methods.

Visualizing the Validation Process
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The following diagrams illustrate the typical workflow and logical relationships in the validation

of an automated TST reader.

Phase 1: Enrollment & TST Administration

Phase 2: Data Acquisition (48-72h Post-TST)

Phase 3: Data Processing & Analysis
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Experimental workflow for automated TST reader validation.
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Logical flow for comparing automated and manual TST readings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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